Cas no 53475-25-5 (3-ethyl-2-phenyl-1H-indole)

• Product Name: 3-ethyl-2-phenyl-1H-indole
• CAS No: 53475-25-5
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 938608
• PubChem ID: 326668
• Update Time: 2025-04-19

3-ethyl-2-phenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-phenyl-1H-indole
• 1H-Indole, 3-ethyl-2-phenyl-
• 2-Phenyl-3-ethylindol
• 2-Phenyl-3-ethyl-indol
• 3-Aethyl-2-phenyl-indol
• 3-ethyl-2-phenylindole
• 3-ethyl-2-phenyl-indole
• AC1L6YVD
• Aethyl-3-phenyl-2-indol
• CTK8D8464
• NSC298349
• HS-7823
• NSC-298349
• SCHEMBL12877452
• 53475-25-5
• DTXSID20315986

• Inchi： 1S/C16H15N/c1-2-13-14-10-6-7-11-15(14)17-16(13)12-8-4-3-5-9-12/h3-11,17H,2H2,1H3
• InChI Key： CMFLUPJEPONPRP-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(CC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79